Cas no 4169-98-6 (1,5-Diphenyl-3-(propan-2-yl)pentane-1,5-dione)

• Product Name: 1,5-Diphenyl-3-(propan-2-yl)pentane-1,5-dione
• CAS No: 4169-98-6
• MF: C₂₀H₂₂O₂
• MW: 294.387485980988
• CID: 2826913
• PubChem ID: 71361930
• Update Time: 2025-04-21

1,5-Diphenyl-3-(propan-2-yl)pentane-1,5-dione Chemical and Physical Properties

Names and Identifiers

• 4169-98-6
• 1,5-Diphenyl-3-(propan-2-yl)pentane-1,5-dione
• DTXSID10785578

• Inchi： 1S/C20H22O2/c1-15(2)18(13-19(21)16-9-5-3-6-10-16)14-20(22)17-11-7-4-8-12-17/h3-12,15,18H,13-14H2,1-2H3
• InChI Key： GDOYOXFWYDXXCK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CC(CC(C1C=CC=CC=1)=O)C(C)C

Computed Properties

• Exact Mass: 294.161979940Da
• Monoisotopic Mass: 294.161979940Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 34.1Ų